Cas no 54965-24-1 (Tamoxifen citrate)
Tamoxifen citrate Chemical and Physical Properties
Names and Identifiers
-
- Tamoxifen citrate
- (z)-2-[4-(1,2-diphenyl-1-butenyl)phenoxyl]-n,n-dimethyl-ethanamine-citrate
- 1-p-beta-dimethylaminoethoxyphenyl-trans-1,2-diphenylbut-1-ene citrate
- Tamoxiphen Citrate
- Tamoxifen citrate salt
- Tamoxifen (citrate)
- Tamoxifen citrate( ICI-46474,Nolvadex®, Novaldex®,Istubal®, Valodex®)
- TAMOXIFEN CITRATE(RG)
- Tamoxifen Citrate Tablets
- ICI46474
- ICI-46474
- Istubal
- Zitazonium
- ICI 46474 citrate
- Tamofen
- Nourytan
- Farmifeno
- Tamoxasta
- Oncotam
- Terimon
- Tafoxen
- Jenoxifen
- Zynoplex
- Tamoxifen Citrate (Nolvadex)
- Tamoplex
- Noxitem
- Ledertam
- Ginarsan
- Zemide
- Noltam
- Nolgen
- Emblon
- Genox
- Tamax
- Taxus
- Tamox-Puren
- 7FRV7310N6
- Z-Tamoxifen citrate
- NSC180973
- Tamoxifen citrate, 98%
- ICI 46474
- DSSTox_CID_1301
- DSSTox_RID_76068
- DSSTox_GSID_21301
- CCRI
- (Z)-Tamoxifen Citrate
- trans-Tamoxifen Citrate
- FQZYTYWMLGAPFJ-OQKDUQJOSA-N
- NCGC00024928-23
- TAMOXIFEN CITRATE [USP MONOGRAPH]
- HMS2232E08
- Tomaxasta
- EX-A5777
- NCGC00024928-02
- Caditam
- NCGC00261888-01
- Tamoxifen, citrate salt
- (Z)-2-(p-(1,2-Diphenyl-1-butenyl)phenoxy)-N,N-dimethylethylamine citrate (1:1)
- Nolvadex (TN)
- LP01203
- TAMOXIFEN CITRATE [USAN]
- NS00076420
- NSC757345
- Ethanamine,2-diphenyl-1-butenyl)phenoxy]-N,N-dimethyl-, (Z)-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
- (Z)-(2-(4-(1,2-Diphenylbut-1-enyl)phenoxy)ethyl)dimethylammonium dihydrogen 2-hydroxypropane-1,2,3-tricarboxylate
- NCGC00016206-02
- SR-01000075523
- Tox21_202070
- T 9262
- NCGC00016206-06
- Kessar
- Tamoxifen Citrate,(S)
- DTXSID8021301
- Nolvadex (TN) (AstraZeneca)
- NCGC00016206-01
- Ethanamine, 2-(4-(1,2-diphenyl-1-butenyl)phenoxy)-N,N-dimethyl, (Z)-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
- GLXC-26314
- HY-13757
- TAMOXIFENI CITRAS [WHO-IP LATIN]
- NCGC00094450-02
- SPECTRUM1500557
- Tamoxifen citrate salt, >=99%
- HMS500M20
- 54965-24-1 (citrate)
- SW219368-1
- 54965-24-1
- (Z)-2-[4-(1,2-Diphenyl-1-butenyl)phenoxy]-N,N-dimethylethanamine citrate
- NCGC00016206-05
- CHEMBL786
- TAMOXIFEN CITRATE [JAN]
- HMS2095M14
- Tamoxifen citrate, European Pharmacopoeia (EP) Reference Standard
- HMS1921C13
- TAMOXIFEN CITRATE [EP MONOGRAPH]
- Tox21_110938_1
- MLS001055370
- ICI 46,474
- Tamoxifen Z-isomer citrate
- {2-[4-(1,2-Diphenyl-1-buten-1-yl)phenoxy]ethyl}dimethylamine 2-hydroxy-1,2,3-propanetricarboxylate salt
- Tamoxifen citrate (JP17/USP)
- s1238
- NCGC00254000-01
- Tamoxifeni citras
- Lopac-T-9262
- Soltamox (TN)
- EU-0101203
- NSC-757345
- Tox21_300274
- BCP0726000223
- Tamoxifencitrate
- TAMOXIFEN CITRATE [VANDF]
- TAMOXIFEN CITRATE [MI]
- Tamoxifen citrate, United States Pharmacopeia (USP) Reference Standard
- -N,N-dimethylethanamine 2-
- Tamoxifen Citrate - CAS 54965-24-1
- NCGC00016206-04
- (Z)-1-(4-Dimethylaminoethoxyphenyl)-1,2-diphenyl-1-butene Citrate
- Tox21_110938
- (Z)-2-(4-(1,2-diphenylbut-1-enyl)phenoxy)
- HMS3263B08
- Nourytam
- HB0602
- SR-01000075523-1
- Ethanamine, 2-[4-(1,2-diphenyl-1-butenyl)phenoxy]-N,N-dimethyl-, (Z)-,2-hydroxy-1,2,3-propanetricarboxylate (1:1)
- CCRIS 6718
- NCGC00094450-01
- TAMOXIFEN CITRATE [ORANGE BOOK]
- HMS1568M14
- (z)-2-(4-(1,2-diphenyl-1-butenyl)phenoxy)-n,n-dimethylethanamine,citrate
- I.C.I.46474 CITRATE
- 2-[4-[(Z)-1,2-diphenylbut-1-enyl]phenoxy]-N,N-dimethylethanamine;2-hydroxypropane-1,2,3-tricarboxylic acid
- C32H37NO8
- HMS3712M14
- TAMOXIFEN CITRATE [WHO-IP]
- NCGC00016206-03
- EINECS 259-415-2
- Tamoxifen (Nolvadex)
- NCGC00094450-03
- T2510
- TAMOXIFEN CITRATE [MART.]
- HMS3675P04
- NCGC00259619-01
- SR-01000075523-3
- (Z)-2-(4-(1,2-diphenylbut-1-enyl)phenoxy)-N,N-dimethylethanamine 2-hydroxypropane-1,2,3-tricarboxylate
- DTXCID101301
- Tamofene
- Tamoxifen citrate [USAN:USP:JAN]
- Tox21_501203
- D00966
- SR-01000075523-5
- KS-5046
- A19582
- Pharmakon1600-01500557
- AKOS005111126
- 2-{4-[(1Z)-1,2-diphenylbut-1-en-1-yl]phenoxy}-N,N-dimethylethanamine 2-hydroxypropane-1,2,3-tricarboxylate (salt)
- Ethanamine, 2-(4-((1Z)-1,2-diphenyl-1-butenyl)phenoxy)-N,N-dimethyl-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
- MLS002154210
- NCGC00094450-04
- TAMOXIFEN CITRATE [WHO-DD]
- SR-01000075523-10
- (Z)-2-[4-(1,2-Diphenyl-1-butenyl)phenoxy]-N,N-dimethyl-ethanamine cirtrate (1:1)
- NSC-180973
- HMS2092K17
- hydroxypropane-1,2,3-tricarboxylate
- UNII-7FRV7310N6
- SMR000677949
- SCHEMBL6365
- CS-1852
- Tamoxifen citrate for performance test, European Pharmacopoeia (EP) Reference Standard
- MFCD00058321
- (Z)-2-(4-(1,2-diphenylbut-1-en-1-yl)phenoxy)-N,N-dimethylethanamine 2-hydroxypropane-1,2,3-tricarboxylate
- Q27108378
- TAMOXIFEN CITRATE [USP-RS]
- Q-201776
- CCG-39629
- NCGC00024928-06
- SR-01000075523-6
- CAS-54965-24-1
- Prestwick_458
- s1972
- Tamoxifen citrate (JP18/USP)
- Tamoxifen Citrate?
-
- MDL: MFCD00058321
- Inchi: 1S/C26H29NO.C6H8O7/c1-4-25(21-11-7-5-8-12-21)26(22-13-9-6-10-14-22)23-15-17-24(18-16-23)28-20-19-27(2)3;7-3(8)1-6(13,5(11)12)2-4(9)10/h5-18H,4,19-20H2,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/b26-25-;
- InChI Key: FQZYTYWMLGAPFJ-OQKDUQJOSA-N
- SMILES: O(CCN(C)C)C1C=CC(=CC=1)/C(/C1C=CC=CC=1)=C(\C1C=CC=CC=1)/CC.OC(C(=O)O)(CC(=O)O)CC(=O)O
Computed Properties
- Exact Mass: 563.25200
- Monoisotopic Mass: 563.252
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 41
- Rotatable Bond Count: 13
- Complexity: 690
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 145
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: White to off white powder
- Melting Point: 140-144 ºC
- Boiling Point: No data available
- Flash Point: No data available
- Solubility: methanol: soluble50mg/mL, clear, colorless
- Water Partition Coefficient: Slightly soluble
- PSA: 144.60000
- LogP: 4.74760
- Merck: 14,9048
- Sensitiveness: Light Sensitive & Hygroscopic
- Solubility: It is soluble in glacial acetic acid, soluble in methanol, slightly soluble in ethanol or acetone, very slightly soluble in chloroform, and almost insoluble in water
- Vapor Pressure: No data available
Tamoxifen citrate Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302,H350,H360
- Warning Statement: P201,P308+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: R22;R45
- Safety Instruction: S53-S36/37/39-S45
- RTECS:KH2387000
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Toxicity:LD50 in mice, rats (mg/kg): 200, 600 i.p.; 62.5, 62.5 i.v.; 3000-6000, 1200-2500 orally (Furr, Jordan)
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Risk Phrases:R22; R45
- Safety Term:S45;S53
Tamoxifen citrate Customs Data
- Customs Data:
China Customs Code:
2922199090Overview:
2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Tamoxifen citrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T818617-25g |
Tamoxifen citrate salt |
54965-24-1 | 99% | 25g |
¥1,258.00 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 054648-1g |
Tamoxifen citrate |
54965-24-1 | 1g |
3087CNY | 2021-05-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 054648-500mg |
Tamoxifen citrate |
54965-24-1 | 500mg |
2014CNY | 2021-05-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-EZ921-200mg |
Tamoxifen citrate |
54965-24-1 | 99% | 200mg |
60.0CNY | 2021-07-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-EZ921-1g |
Tamoxifen citrate |
54965-24-1 | 99% | 1g |
153.0CNY | 2021-07-16 | |
| TRC | T006090-250mg |
Tamoxifen Citrate |
54965-24-1 | 250mg |
$ 57.00 | 2023-09-06 | ||
| TRC | T006090-500mg |
Tamoxifen Citrate |
54965-24-1 | 500mg |
$ 64.00 | 2023-09-06 | ||
| TRC | T006090-1g |
Tamoxifen Citrate |
54965-24-1 | 1g |
$ 81.00 | 2023-09-06 | ||
| TRC | T006090-5g |
Tamoxifen Citrate |
54965-24-1 | 5g |
$ 259.00 | 2023-04-15 | ||
| TRC | T006090-10g |
Tamoxifen Citrate |
54965-24-1 | 10g |
$ 471.00 | 2023-04-15 |
Tamoxifen citrate Suppliers
Tamoxifen citrate Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
54965-24-1 (Tamoxifen citrate) Related Products
- 2624-43-3(Cyclofenil)
- 1176-08-5(Phenyltoloxamine Citrate Salt)
- 30299-08-2(clinofibrate)
- 97752-20-0(Droloxifene citrate)
- 5560-59-8(Alverine citrate)
- 10540-29-1(Tamoxifen)
- 23142-01-0(Pentoxyverine citrate)
- 1845-11-0(Nafoxidine)
- 4596-23-0(Orphenadrine citrate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)